Cas no 58493-71-3 (ent-16beta,17-Isopropylidenedioxykaurane)

• Product Name: ent-16beta,17-Isopropylidenedioxykaurane
• CAS No: 58493-71-3
• MF: C₂₃H₃₈O₂
• MW: 346.54662
• CID: 837546
• PubChem ID: 91885200
• Update Time: 2025-10-28

ent-16beta,17-Isopropylidenedioxykaurane Chemical and Physical Properties

Names and Identifiers

• ent-16beta,17-Isopropylidenedioxykaurane
• (1'S,4R,4'R,9'R,10'R,13'R)-2,2,5',5',9'-Pentamethylspiro[1,3-dioxolane-4,14'-tetracyclo[11.2.1.0^1,10.0^4,9]hexadecane]
• ent-16β,17-Isopropylidenedioxykaurane
• AKOS032948602
• (1's,4r,4'r,9'r,10'r,13'r)-2,2,5',5',9'-pentamethylspiro[1,3-dioxolane-4,14'-tetracyclo[11.2.1.01,10.04,9]hexadecane]
• 58493-71-3
• [ "" ]

• Inchi： InChI=1S/C23H38O2/c1-19(2)10-6-11-21(5)17(19)9-12-22-13-16(7-8-18(21)22)23(14-22)15-24-20(3,4)25-23/h16-18H,6-15H2,1-5H3/t16-,17-,18+,21-,22+,23+/m1/s1
• InChI Key： KIJYVQFJGWLPQH-NXKRBXPFSA-N
• SMILES： C[C@@]12CCCC([C@H]1CC[C@]34[C@H]2CC[C@H](C3)[C@]5(C4)COC(O5)(C)C)(C)C

Computed Properties

• Exact Mass: 346.28700
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 420.2±20.0 °C at 760 mmHg
• Flash Point: 232.0±17.4 °C
• PSA: 18.46000
• LogP: 5.94090
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

ent-16beta,17-Isopropylidenedioxykaurane Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids

Additional information on ent-16beta,17-Isopropylidenedioxykaurane

Comprehensive Analysis of ent-16beta,17-Isopropylidenedioxykaurane (CAS No. 58493-71-3): Properties, Applications, and Research Insights

ent-16beta,17-Isopropylidenedioxykaurane (CAS No. 58493-71-3) is a structurally unique diterpenoid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its isopropylidenedioxy functional group at the 16β,17-position, belongs to the kaurane family—a class of natural products known for their diverse biological activities. Researchers are increasingly exploring its potential in drug development, particularly due to its anti-inflammatory and anti-tumor properties, aligning with current trends in precision medicine and natural product-based therapeutics.

The molecular structure of ent-16beta,17-Isopropylidenedioxykaurane features a rigid tetracyclic core, which enhances its stability and bioavailability. This structural attribute makes it a promising candidate for drug delivery systems, a topic highly searched in AI-driven drug discovery platforms. Recent studies highlight its role in modulating cell signaling pathways, such as NF-κB and MAPK, which are critical targets in chronic diseases like cancer and autoimmune disorders. These findings resonate with the growing public interest in holistic health solutions and alternative therapies.

In the context of green chemistry, ent-16beta,17-Isopropylidenedioxykaurane is also being investigated for its eco-friendly synthesis routes. With the rise of sustainable pharmaceuticals, researchers are optimizing catalytic methods to reduce waste and energy consumption during production. This aligns with the UN Sustainable Development Goals (SDGs), a frequently searched topic among academic and industrial circles. Additionally, its natural origin from plant-derived metabolites appeals to consumers seeking clean-label ingredients in nutraceuticals.

From a commercial perspective, the demand for high-purity ent-16beta,17-Isopropylidenedioxykaurane is rising, driven by its applications in cosmeceuticals and functional foods. Market analysts note its inclusion in anti-aging formulations due to its antioxidant effects, a trending topic in beauty tech forums. Furthermore, its synergy with other bioactive compounds, such as polyphenols and terpenes, is under exploration to enhance efficacy—a strategy often queried in SEO searches related to synergistic formulations.

In summary, ent-16beta,17-Isopropylidenedioxykaurane (CAS No. 58493-71-3) represents a multifaceted compound with expanding relevance in biomedical research, sustainable chemistry, and consumer health. Its integration into cutting-edge therapies and products reflects the convergence of traditional knowledge and modern science, making it a subject of enduring interest for both researchers and industry stakeholders.